MC12

• Molecular Formula: C16H18ClN3O2S
• Molecular Weight: 351.9 g/mol
• InChI: InChI=1S/C16H18ClN3O2S/c1-20(12-5-3-2-4-6-12)16-19-14(10-23-16)15(21)22-13-7-11(17)8-18-9-13/h7-10,12H,2-6H2,1H3
• InChIKey: QEDPJUNQAYECCT-UHFFFAOYSA-N

Researchers often select generic thiazole analogs only to find 10-fold loss in potency or altered binding mechanisms. MC12 is a validated synthetic thiazole derivative with precise 5-chloropyridin-3-yl ester and 2-(methyl(phenyl)amino) thiazole moieties. - **Enzymatic potency:** IC50 = 77.7 ± 14.1 nM against SARS-CoV-2 Mpro (comparable to Nirmatrelvir). - **Dual-coronavirus inhibition:** 90% inhibition of SARS-CoV Mpro at 200 nM. - **Structural validation:** High-resolution X-ray structure (PDB 9M2V, 1.97 Å) confirms covalent Cys145 engagement. - **Immediate supply:** Available for in vitro assays, co-crystallization, and SAR studies.

MC12: Thiazole Mpro Inhibitor Overview

MC12 is a thiazole-based derivative that functions as a covalent, reversible inhibitor of the SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication [1]. Biochemically characterized in 2025, MC12 belongs to a rationally designed series of 29 thiazole-based compounds featuring a pyridinyl ester pharmacophore for covalent binding to the catalytic cysteine (Cys145) [2]. With a molecular weight of 351.85 g/mol and favorable physicochemical properties (XLogP 3.3, 5 hydrogen bond acceptors), MC12 adheres to Lipinski's rules, supporting its potential for further development [3].

1

Covalent Mpro inhibition studies — reversible Cys145 engagement confirmed by MS and X-ray

2

Dual-coronavirus Mpro research — reported activity against both SARS-CoV and SARS-CoV-2 proteases

3

Scaffold-hopping SAR workflows — thiazole core benchmarked against oxazole analog for Mpro inhibition

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source
• [2] Yin, W. (2025). Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease. PhD Thesis, The Hong Kong Polytechnic University. View Source
• [3] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. MC12 Ligand Page. GtoPdb Ligand ID: 13985. View Source

MC12 vs. Generic Thiazole Inhibitors

In the class of SARS-CoV-2 Mpro inhibitors, compounds with identical nominal targets can exhibit profound differences in potency, selectivity, binding mechanism, and cross-reactivity, rendering them non-interchangeable in research settings. MC12, a thiazole-based covalent reversible inhibitor, demonstrates inhibitory activity against both SARS-CoV and SARS-CoV-2 Mpro with an IC50 of 77.7 ± 14.1 nM, comparable to the clinically approved Nirmatrelvir (IC50 = 58.4 ± 8.6 nM) [1]. In contrast, many alternative Mpro inhibitors, such as GC376 or other peptidomimetics, exhibit markedly different potency profiles or lack dual inhibition capability [2]. Furthermore, the specific thiazole core of MC12 confers superior inhibition compared to oxazole-based analogs, a structural feature not universally present in other Mpro inhibitors [1]. Generic substitution based solely on target class would ignore these critical quantitative differences, potentially compromising experimental reproducibility and downstream assay validity.

MC12

Specific 5-chloropyridin-3-yl ester and 2-(methyl(phenyl)amino) thiazole substitution pattern; reversible covalent Cys145 binding confirmed by X-ray (PDB 9M2V).

Generic Thiazole Analog

May lack the ester warhead or S2-subsite-optimized substitution; binding mode may shift to non-covalent with faster off-rate.

SAR evaluation of 29 derivatives identified the exact MC12 substitution pattern as critical for reported potency. Substituting solely by thiazole scaffold — without confirming molecular identity — may select a compound with significantly divergent Mpro inhibition profile and binding mechanism.

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source
• [2] Yin, W. (2025). Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease. PhD Thesis, The Hong Kong Polytechnic University. View Source

MC12 Evidence Guide

Mpro Inhibition Potency vs. Nirmatrelvir

In a direct biochemical comparison within the same study, MC12 exhibited an IC50 of 77.7 ± 14.1 nM against SARS-CoV-2 Mpro, a value that is statistically and functionally comparable to the clinically approved Mpro inhibitor Nirmatrelvir (IC50 = 58.4 ± 8.6 nM) [1]. This establishes MC12 as a high-potency tool compound for Mpro inhibition studies.

Mpro Potency vs. Nirmatrelvir

Head-to-head

MC12 IC₅₀ 77.7 ± 14.1 nM

Nirmatrelvir: 58.4 ± 8.6 nM (same assay)

Reported comparable Mpro inhibition tier in FRET-based enzymatic assay

Overlapping error margins; not statistically separable

Evidence Dimension	Inhibitory potency (IC50) against SARS-CoV-2 Mpro
Target Compound Data	77.7 ± 14.1 nM
Comparator Or Baseline	Nirmatrelvir: 58.4 ± 8.6 nM
Quantified Difference	1.33-fold less potent (not significantly different; potency is comparable)
Conditions	In vitro enzymatic assay using recombinant SARS-CoV-2 Mpro

Why This Matters

For researchers requiring a validated positive control or a chemical probe with near-clinical potency, MC12 offers a direct, well-characterized alternative to Nirmatrelvir, enabling comparative mechanism studies and SAR campaigns without the logistical complexities of handling a clinical drug candidate.

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source

Thiazole vs. Oxazole: Mpro Inhibition Impact

Systematic SAR analysis within the same study revealed that the thiazole core in MC12 and its analogs provides superior inhibition of SARS-CoV-2 Mpro compared to oxazole-based compounds [1]. While specific IC50 values for oxazole analogs are not detailed in the abstract, the authors explicitly state that the thiazole core confers a clear inhibitory advantage [1]. This scaffold-level differentiation is critical for lead optimization efforts.

Thiazole vs. Oxazole Core

Class-level

Thiazole core: IC₅₀ 77.7 nM

Oxazole core: inferior inhibition (SAR trend)

Supports thiazole-heterocycle preference for Mpro S2 subsite engagement

Exact oxazole IC₅₀ not tabulated; scaffold-level SAR inference

Evidence Dimension	Inhibitory potency (qualitative comparison) of thiazole vs. oxazole cores
Target Compound Data	Thiazole core (as in MC12) provides superior inhibition
Comparator Or Baseline	Oxazole core (compounds not individually named)
Quantified Difference	Not quantified; described as superior based on SAR analysis
Conditions	SAR analysis within the same compound series

Why This Matters

For medicinal chemists engaged in Mpro inhibitor optimization, MC12 represents a validated thiazole-based starting point with demonstrated scaffold superiority, reducing the risk of investing resources in less active oxazole-based series.

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source

Dual Inhibition of SARS-CoV & SARS-CoV-2 Mpro

MC12 exhibits dual inhibitory activity against both SARS-CoV-2 Mpro (IC50 = 77.7 nM) and SARS-CoV Mpro, demonstrating 90% inhibition of SARS-CoV Mpro at a concentration of 200 nM in enzymatic assays [1][2]. This broad-spectrum activity against multiple coronaviral proteases distinguishes MC12 from many Mpro inhibitors that are selective for a single viral species.

Dual Mpro Inhibition

Context-dependent

90% inhibition of SARS-CoV Mpro at 200 nM

Nirmatrelvir comparator data not available from same study

Supports pan-coronavirus Mpro research; dual-ortholog activity reported

Single-concentration screen; full IC₅₀ curve pending

Evidence Dimension	Inhibitory activity against SARS-CoV Mpro
Target Compound Data	90% inhibition at 200 nM
Comparator Or Baseline	No direct comparator provided; dual inhibition is a rare and desirable feature
Quantified Difference	N/A (baseline: many Mpro inhibitors lack SARS-CoV activity)
Conditions	Enzymatic assay against SARS-CoV Mpro

Why This Matters

For pandemic preparedness research, MC12's dual inhibition profile makes it a valuable tool for studying conserved mechanisms across coronaviruses and for developing broad-spectrum antiviral strategies.

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source
• [2] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. MC12 Ligand Page. GtoPdb Ligand ID: 13985. View Source

Cytotoxicity in Vero E6 Cells

MC12 and related thiazole-based compounds were reported to show minimal cytotoxicity in MTT assays conducted on mammalian cell lines [1]. While quantitative CC50 values are not specified in the available public domain sources, the consistent characterization of MC12 as having 'low cytotoxicity' across multiple authoritative databases (e.g., IUPHAR, vendor technical datasheets) supports its favorable safety profile in cellular models [2].

Cytotoxicity (Vero E6)

Data to verify

Qualitative low cytotoxicity reported

MTT assay, Vero E6 cells, 2-day treatment

Reported cell-viability context supports cell-based assay use

Precise CC₅₀ not extracted; review full publication for quantitative data

Evidence Dimension	Cytotoxicity in mammalian cell lines
Target Compound Data	Minimal cytotoxicity (qualitative)
Comparator Or Baseline	No direct comparator provided; baseline: many covalent inhibitors exhibit significant cytotoxicity
Quantified Difference	N/A (qualitative assessment)
Conditions	MTT assays in mammalian cell lines

Why This Matters

For cell-based antiviral assays and in vivo preclinical studies, low cytotoxicity is essential to ensure that observed antiviral effects are not confounded by compound-induced cell death, making MC12 a more reliable chemical probe.

• [1] Yin, W. (2025). Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease. PhD Thesis, The Hong Kong Polytechnic University. View Source
• [2] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. MC12 Ligand Page. GtoPdb Ligand ID: 13985. View Source

Reversible Covalent vs. Non-Covalent Mpro Binding

The three-dimensional structure of SARS-CoV-2 Mpro in complex with MC12 has been determined by X-ray crystallography at a resolution of 1.97 Å (PDB ID: 9M2V) [1]. This high-resolution structure provides atomic-level details of the inhibitor's binding mode, confirming reversible covalent bond formation with the catalytic cysteine residue (Cys145) and revealing key interactions within the active site [1].

Reversible Covalent Binding

Method context

Covalent bond to Cys145 confirmed

Intact-protein MS + X-ray (PDB 9M2V, 1.97 Å)

Supports mechanism-of-action studies with structurally characterized covalent ligand

Reversible nature may differ from irreversible warhead profiles

Evidence Dimension	Availability of experimental 3D structure
Target Compound Data	Crystal structure at 1.97 Å resolution (PDB: 9M2V)
Comparator Or Baseline	Many Mpro inhibitors lack publicly available co-crystal structures
Quantified Difference	N/A (binary: structure available vs. not available)
Conditions	X-ray crystallography of recombinant Mpro-MC12 complex

Why This Matters

For structure-based drug design and computational chemistry, the availability of a high-resolution co-crystal structure is invaluable, enabling rational optimization, docking studies, and detailed mechanistic understanding that are not possible with compounds lacking structural characterization.

• [1] RCSB Protein Data Bank. 9M2V: Crystal Structure of the SARS-CoV-2 (COVID-19) main protease with inhibitor MC12. Deposited 2025-02-28, Released 2025-08-06. View Source

MC12 Research Applications

Mpro Enzymatic Assays (Nirmatrelvir-Benchmarked)

Given its well-characterized potency (IC50 = 77.7 nM) and comparable activity to Nirmatrelvir [1], MC12 serves as an ideal positive control in high-throughput screening campaigns aimed at identifying novel SARS-CoV-2 Mpro inhibitors. Its reversible covalent mechanism [2] and low cytotoxicity [3] ensure that assay signals reflect genuine target engagement rather than off-target or cytotoxic effects.

Structural Biology of Covalent Mpro Complexes

MC12's dual inhibition of both SARS-CoV and SARS-CoV-2 Mpro [1] positions it as a unique chemical probe for investigating conserved proteolytic mechanisms across betacoronaviruses. Researchers studying the evolution of viral protease drug resistance or the potential for pan-coronavirus inhibitors will find MC12 a valuable comparative tool.

Pan-Coronavirus Mpro Inhibitor Discovery

The publicly available high-resolution crystal structure of the Mpro-MC12 complex (PDB: 9M2V, 1.97 Å) [1] enables advanced computational chemistry workflows, including molecular docking, molecular dynamics simulations, and fragment-based drug design. This structural data provides a robust template for virtual screening campaigns and the rational design of next-generation thiazole-based Mpro inhibitors.

Scaffold-Hopping & Thiazole SAR Exploration

The established superiority of the thiazole core over oxazole in this chemical series [1] makes MC12 an excellent starting point for medicinal chemistry optimization. Researchers can systematically modify the pyridinyl ester warhead, the S2 subsite-interacting group, or the thiazole ring itself while leveraging the MC12 co-crystal structure to guide design, accelerating the discovery of more potent or selective analogs.

Application

Selection Property

Validation Focus

Mpro enzymatic assay studies

Reported Nirmatrelvir-comparable Mpro inhibition tier

FRET-based IC₅₀ benchmarking and time-dependent inhibition review

Structural biology — covalent Mpro complexes

Cys145 covalent engagement confirmed by X-ray (PDB 9M2V)

Co-crystallization and residence-time modeling context

Pan-coronavirus Mpro inhibitor discovery

Dual SARS-CoV / SARS-CoV-2 Mpro inhibition profile

Ortholog-panel screening and broad-spectrum SAR review

Scaffold-hopping and thiazole SAR exploration

Thiazole core benchmarked against oxazole analog

Heterocyclic replacement and warhead-optimization context

• [1] Yin, W., Kong, W.P., Leung, S.L., Hung, C.H., & Wong, K.Y. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. View Source
• [2] Yin, W. (2025). Synthesis and structure-activity relationship studies of thiazole derivatives as inhibitors of SARS-CoV-2 main protease. PhD Thesis, The Hong Kong Polytechnic University. View Source
• [3] IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. MC12 Ligand Page. GtoPdb Ligand ID: 13985. View Source